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Abstract

4(15),11-Oppositadien-1-ol is a naturally occurring sesquiterpenoid alcohol found in a variety
of plant species. As a volatile organic compound, it plays a crucial role in mediating chemical
communication within ecosystems. This technical guide provides a comprehensive overview of
the current knowledge surrounding 4(15),11-Oppositadien-1-ol, with a focus on its function as
a chemical signaler. This document details its physicochemical properties, known biological
sources, and its role in plant-insect and plant-pathogen interactions. Furthermore, it outlines
generalized experimental protocols for its isolation, identification, and bioactivity assessment,
and presents conceptual signaling pathways and experimental workflows. This guide is
intended to serve as a foundational resource for researchers in chemical ecology, natural
product chemistry, and drug development who are interested in the potential applications of this
and related sesquiterpenoids.

Introduction

Chemical signaling is a fundamental mode of communication in the natural world, governing
interactions between organisms and their environment. Among the vast array of chemical cues,
sesquiterpenoids represent a diverse and significant class of molecules. 4(15),11-
Oppositadien-1-ol, a member of the oppositane subgroup of sesquiterpenoids, has been
identified as a semiochemical, a molecule that carries information between organisms. Its
volatile nature allows it to act as an airborne signal, potentially influencing the behavior of
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insects and the growth of microorganisms. Understanding the ecological role and mechanism
of action of 4(15),11-Oppositadien-1-ol can provide valuable insights for the development of
novel pest management strategies and pharmaceuticals.

Physicochemical and Analytical Data

Accurate identification and quantification of 4(15),11-Oppositadien-1-ol are paramount for
ecological and pharmacological studies. The following tables summarize its key
physicochemical properties and analytical parameters.

Table 1: Physicochemical Properties of 4(15),11-Oppositadien-1-ol

Property Value Source

Molecular Formula C15H240 General Chemical Databases
Molecular Weight 220.35 g/mol General Chemical Databases
Appearance Colorless oil (predicted) General Chemical Properties
Boiling Point Not available

Soluble in organic solvents
Solubility (e.g., hexane, ethanol, General Chemical Properties

dichloromethane)

Table 2: Gas Chromatography Data for 4(15),11-Oppositadien-1-ol

Parameter Value Reference
Kovats Retention Index 1642 [1]
Column Type Capillary [1]
Stationary Phase RTX-1 [1]

Ecological Role and Biological Activity

4(15),11-Oppositadien-1-ol has been identified in various plant species, including coltsfoot
(Tussilago farfara), and is implicated in plant defense mechanisms.[2] Its role as a
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semiochemical suggests it can act as an attractant, repellent, or antifeedant for insects, or as
an antimicrobial agent against pathogens. The specific biological activity is often context-
dependent, varying with the interacting organisms and the concentration of the compound.

Table 3: Reported Biological Sources and Activities of 4(15),11-Oppositadien-1-ol

) Reported or Postulated .
Source Organism . Target Organism(s)
Activity

) Potential anti-inflammatory,
Tussilago farfara (Coltsfoot) o ] General
antimicrobial

] o Insect repellent/attractant, ) .
Various plant essential oils o ) Insects, Microorganisms
antimicrobial

Experimental Protocols

The following sections provide generalized methodologies for the study of 4(15),11-
Oppositadien-1-ol. These protocols are based on standard techniques for sesquiterpenoid
research and should be optimized for specific experimental conditions.

Isolation from Plant Material

A common method for extracting sesquiterpenoids from plant tissues is steam distillation or
solvent extraction followed by chromatographic purification.

Protocol 1: General Isolation of 4(15),11-Oppositadien-1-ol

o Sample Preparation: Fresh or dried plant material (e.g., leaves, flowers) is ground to a fine
powder.

o Extraction: The powdered material is subjected to steam distillation to collect the essential
oil, or extracted with a non-polar solvent like hexane or dichloromethane at room
temperature with agitation for 24-48 hours.

» Concentration: The solvent extract is filtered and concentrated under reduced pressure using
a rotary evaporator.
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o Chromatographic Separation: The crude extract is subjected to column chromatography on
silica gel, eluting with a gradient of hexane and ethyl acetate to separate fractions based on
polarity.

o Fraction Analysis: Fractions are monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

 Purification: Fractions containing the target compound are combined and further purified by
preparative TLC or high-performance liquid chromatography (HPLC) to yield pure 4(15),11-
Oppositadien-1-ol.

Identification and Structural Elucidation

The structure of the isolated compound is confirmed using a combination of spectroscopic
techniques.

Protocol 2: Structural Identification

o Gas Chromatography-Mass Spectrometry (GC-MS): The purified compound is analyzed by
GC-MS to determine its retention time and mass fragmentation pattern. The mass spectrum
is compared with known databases (e.g., NIST).

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are acquired to
determine the chemical structure. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are used
to establish connectivity.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, such as the
hydroxyl (-OH) group.

Bioassays for Chemical Signaling Activity

To investigate the role of 4(15),11-Oppositadien-1-ol as a chemical signaler, behavioral
bioassays with insects are commonly employed.

Protocol 3: Olfactometer Bioassay for Repellency/Attraction

e Apparatus: A Y-tube or four-arm olfactometer is used to assess insect preference.
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Stimuli: A solution of 4(15),11-Oppositadien-1-ol in a suitable solvent (e.g., hexane) at
various concentrations is applied to a filter paper. A solvent-only filter paper serves as the
control.

Procedure: Purified air is passed over the treated and control filter papers and into the arms
of the olfactometer.

Insect Release: An individual insect is released at the base of the central tube and its choice
of arm (treatment or control) and the time spent in each arm are recorded.

Data Analysis: Statistical analysis (e.g., Chi-square test) is used to determine if there is a
significant preference for or avoidance of the compound.

Protocol 4: Electroantennography (EAG)

Preparation: An antenna is excised from the head of an insect and mounted between two
electrodes.

Stimulus Delivery: A puff of air carrying a known concentration of 4(15),11-Oppositadien-1-
ol is delivered over the antenna.

Signal Recording: The electrical response (depolarization) of the antenna is recorded.

Data Analysis: The amplitude of the EAG response is measured and compared to the
response to a control (solvent only) and a standard compound.

Visualizing Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate conceptual biosynthetic
and signaling pathways, as well as a typical experimental workflow for investigating 4(15),11-
Oppositadien-1-ol.
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Caption: Hypothetical biosynthetic pathway of 4(15),11-Oppositadien-1-ol.
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Caption: Conceptual olfactory signaling pathway in an insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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